Cas no 851714-50-6 (2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)
2,6-Difluoro-N-{2-[3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide is a structurally complex organic compound featuring a naphthalene core linked to an indole moiety via a carbamoylmethylthio bridge, further substituted with a 2,6-difluorobenzamide group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for developing biologically active molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the naphthalene and indole groups contribute to π-stacking interactions, making it suitable for targeting protein-binding sites. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies in drug discovery.
851714-50-6 structure
Product Name:2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
CAS No:851714-50-6
MF:C29H23F2N3O2S
MW:515.573632478714
CID:5815565
PubChem ID:4526376
Update Time:2025-10-17
2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
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- 2,6-difluoro-N-(2-(3-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- Benzamide, 2,6-difluoro-N-[2-[3-[[2-(1-naphthalenylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
- 2,6-difluoro-N-[2-[3-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
- 851714-50-6
- 2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
- F0617-0064
- AKOS024587888
- 2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
-
- Inchi: 1S/C29H23F2N3O2S/c30-22-11-6-12-23(31)28(22)29(36)32-15-16-34-17-26(21-10-3-4-14-25(21)34)37-18-27(35)33-24-13-5-8-19-7-1-2-9-20(19)24/h1-14,17H,15-16,18H2,(H,32,36)(H,33,35)
- InChI Key: HBNZNRYDRHGWJS-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1)(=O)C1=C(F)C=CC=C1F
Computed Properties
- Exact Mass: 515.14790448g/mol
- Monoisotopic Mass: 515.14790448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 88.4Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 754.7±60.0 °C(Predicted)
- pka: 12.80±0.46(Predicted)
2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0617-0064-2μmol |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-5μmol |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-10μmol |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-20μmol |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-1mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-2mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-3mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-4mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-5mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0064-10mg |
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
851714-50-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Related Literature
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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